4-(3,3-Diethylpyrrolidin-1-YL)benzoic acid

• IUPAC Name: 4-(3,3-diethylpyrrolidin-1-yl)benzoic acid
• InChI: InChI=1S/C15H21NO2/c1-3-15(4-2)9-10-16(11-15)13-7-5-12(6-8-13)14(17)18/h5-8H,3-4,9-11H2,1-2H3,(H,17,18)
• InChI Key: QANBLEWCONRXHI-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCN(C1)C2=CC=C(C=C2)C(=O)O)CC
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

4-(3,3-Diethylpyrrolidin-1-YL)benzoic acid is a chemical compound with the CAS Number: 1523552-79-5. It has a molecular weight of 247.34 and its IUPAC name is 4-(3,3-diethylpyrrolidin-1-yl)benzoic acid. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 4-(3,3-Diethylpyrrolidin-1-YL)benzoic acid is 1S/C15H21NO2/c1-3-15(4-2)9-10-16(11-15)13-7-5-12(6-8-13)14(17)18/h5-8H,3-4,9-11H2,1-2H3,(H,17,18). This indicates the molecular structure of the compound.

Scientific Research Applications

Cancer Research and Therapeutic Applications

The development of poly(ADP-ribose) polymerase (PARP) inhibitors, such as ABT-888, showcases the therapeutic applications of cyclic amine-containing benzimidazole carboxamides for treating cancer. These compounds exhibit excellent PARP enzyme potency and cellular potency, highlighting their significance in developing cancer therapies (Penning et al., 2009).

Analytical Chemistry

In analytical chemistry, chiral derivatization reagents like DBD-APys and ABD-APys are utilized for the resolution of carboxylic acid enantiomers by liquid chromatography. This application is crucial for determining the optical purities of these reagents and for the efficient resolution of enantiomers in various substances, demonstrating the role of related compounds in analytical methodologies (Toyo’oka et al., 1993).

Development of Anti-Cancer Agents

Research into novel quinuclidinone derivatives as potential anti-proliferative agents includes the design and synthesis of compounds for cancer treatment. These studies explore the anti-cancer activity of these compounds, indicating their potential as therapeutic agents (Soni et al., 2015).

Fluorescence Probes for Biological and Chemical Applications

The development of novel fluorescence probes, such as HPF and APF, for reliably detecting reactive oxygen species (ROS) showcases the application of related compounds in biological and chemical studies. These probes allow for the selective detection of highly reactive oxygen species, contributing to our understanding of ROS roles in biological systems (Setsukinai et al., 2003).

Materials Science and Organic Electronics

In materials science, compounds like 4-(2,5-diphenyl-1H-pyrrol-1-yl)benzoic acid (TPPA) have been investigated for their fluorescence properties in the solid state, leading to the development of thermo-responsive materials. These findings highlight the role of these compounds in creating advanced materials for temperature monitoring devices (Han et al., 2013).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.